Cas no 51181-88-5 (octyl leucinate)
octyl leucinate structure
Product Name:octyl leucinate
CAS No:51181-88-5
MF:C14H29NO2
MW:243.385564565659
CID:934941
PubChem ID:351714
Update Time:2025-04-19
octyl leucinate Chemical and Physical Properties
Names and Identifiers
-
- octyl leucinate
- octyl 2-amino-4-methylpentanoate
- DS-000781
- SCHEMBL1479492
- NSC-522886
- 51181-88-5
- AKOS010557954
- DTXSID70326027
- Octyl 2-amino-4-methyl-pentanoate
- NSC522886
-
- Inchi: 1S/C14H29NO2/c1-4-5-6-7-8-9-10-17-14(16)13(15)11-12(2)3/h12-13H,4-11,15H2,1-3H3
- InChI Key: IUJSCRUTNQAENA-UHFFFAOYSA-N
- SMILES: O(C(C(CC(C)C)N)=O)CCCCCCCC
Computed Properties
- Exact Mass: 243.21997
- Monoisotopic Mass: 243.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 0.909
- Boiling Point: 306°C at 760 mmHg
- Flash Point: 160.4°C
- Refractive Index: 1.451
- PSA: 52.32
octyl leucinate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
51181-88-5 (octyl leucinate) Related Products
- 25456-76-2(H-D-Glu-OtBu)
- 2748-02-9(L-Leucine tert-butyl ester hydrochloride)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 2577-46-0((2S,3S)-Methyl 2-amino-3-methylpentanoate)
- 15911-75-8(tert-butyl (2S)-2-aminopentanoate)
- 13893-47-5(Ethyl 2-amino-2-methylpentanoate)
- 152802-65-8(Ethyl 2-amino-2-ethylhexanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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